Cas no 2243515-68-4 (7-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyrazolo[1,5-a]pyrimidine-6-carboxylic acid)

• Product Name: 7-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyrazolo[1,5-a]pyrimidine-6-carboxylic acid
• CAS No: 2243515-68-4
• MF: C₂₂H₁₆N₄O₄
• MW: 400.38684463501
• CID: 6352604
• PubChem ID: 165719717
• Update Time: 2025-05-20

7-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyrazolo[1,5-a]pyrimidine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyrazolo[1,5-a]pyrimidine-6-carboxylic acid
• 2243515-68-4
• EN300-6492376

• Inchi： 1S/C22H16N4O4/c27-21(28)17-11-23-19-9-10-24-26(19)20(17)25-22(29)30-12-18-15-7-3-1-5-13(15)14-6-2-4-8-16(14)18/h1-11,18H,12H2,(H,25,29)(H,27,28)
• InChI Key： ZOOYXQPWBPGNCV-UHFFFAOYSA-N
• SMILES： O(C(NC1=C(C(=O)O)C=NC2=CC=NN12)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 400.11715500g/mol
• Monoisotopic Mass: 400.11715500g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 639
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 106Ų

Additional information on 7-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyrazolo[1,5-a]pyrimidine-6-carboxylic acid

Introduction to 7-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyrazolo[1,5-a]pyrimidine-6-carboxylic Acid (CAS No. 2243515-68-4)

7-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyrazolo[1,5-a]pyrimidine-6-carboxylic acid, with the CAS number 2243515-68-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrazolo[1,5-a]pyrimidine scaffold, a heterocyclic structure known for its broad spectrum of biological activities and potential therapeutic applications.

The molecular structure of this compound features a central pyrazolo[1,5-a]pyrimidine core, which is a fused bicyclic system consisting of a pyrazole ring and a pyrimidine ring. This core is further functionalized with various substituents that enhance its pharmacological properties. Specifically, the presence of a 7-([(9H-fluoren-9-yl)methoxy]carbonyl)amino group and a 6-carboxylic acid moiety contributes to its unique chemical and biological characteristics.

The fluoren-9-ylmethoxy substituent is particularly noteworthy as it introduces a bulky aromatic group into the molecule. This feature can influence both the solubility and binding affinity of the compound, making it an attractive candidate for drug design. The fluorene moiety is known for its stability and rigidity, which can enhance the compound's interaction with biological targets.

In recent years, there has been growing interest in developing novel therapeutic agents based on the pyrazolo[1,5-a]pyrimidine scaffold. This interest stems from the scaffold's ability to modulate various biological pathways, including those involved in cancer, inflammation, and neurodegenerative diseases. The compound in question has shown promising activity in preclinical studies, particularly in the context of inhibiting kinases and other enzymes implicated in disease progression.

One of the most compelling aspects of this compound is its potential as an inhibitor of protein kinases. Protein kinases are enzymes that play a crucial role in cell signaling pathways and are often dysregulated in diseases such as cancer. By targeting these kinases, the compound may be able to modulate signaling cascades that contribute to tumor growth and progression. Preliminary studies have suggested that this compound exhibits potent inhibitory activity against several kinases, including those belonging to the EGFR family.

The carboxylic acid group at the 6-position of the pyrazolo[1,5-a]pyrimidine core provides an additional site for functionalization. This group can be used to further modify the compound's properties, such as its solubility or binding affinity. For instance, it can be converted into an amide or ester derivative to improve pharmacokinetic profiles or to enhance binding interactions with specific biological targets.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the fluorene-based substituent requires particular attention due to its structural complexity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, are often employed to construct the desired molecular framework efficiently.

In terms of pharmacological activity, this compound has demonstrated notable effects in several preclinical models. Its ability to inhibit kinases has been particularly well-documented, with studies showing significant antitumor activity in vitro and in vivo. Additionally, it has shown potential in modulating inflammatory pathways by interacting with key signaling molecules.

The development of this compound aligns with current trends in drug discovery aimed at identifying small molecules that can selectively target disease-causing proteins without affecting normal cellular processes. The use of heterocyclic scaffolds like pyrazolo[1,5-a]pyrimidine offers a rich structural framework for designing molecules with tailored biological activities.

Ongoing research is focused on further optimizing the pharmacological properties of this compound through structure-activity relationship (SAR) studies. By systematically modifying various substituents within the molecule, researchers aim to enhance its potency, selectivity, and pharmacokinetic profile. These efforts are crucial for translating preclinical findings into effective therapeutic agents.

The use of computational methods has also been instrumental in understanding the interactions between this compound and its biological targets. Techniques such as molecular docking and molecular dynamics simulations have provided valuable insights into how the molecule binds to protein kinases and other enzymes. This information has guided synthetic modifications aimed at improving binding affinity and selectivity.

In conclusion, 7-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyrazolo[1,5-a]pyrimidine-6-carboxylic acid (CAS No. 2243515-68-4) represents a promising candidate for further development as a therapeutic agent. Its unique structural features and demonstrated biological activity make it an attractive target for drug discovery efforts aimed at treating diseases such as cancer and inflammation. Continued research efforts will be essential for optimizing its properties and bringing it closer to clinical application.